Cas no 2227715-21-9 ((3R)-4,4,5,5-tetrafluoro-3-hydroxypentanoic acid)

• Product Name: (3R)-4,4,5,5-tetrafluoro-3-hydroxypentanoic acid
• CAS No: 2227715-21-9
• MF: C₅H₆F₄O₃
• MW: 190.092956066132
• CID: 5837960
• PubChem ID: 165836981
• Update Time: 2025-06-08

(3R)-4,4,5,5-tetrafluoro-3-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-4,4,5,5-tetrafluoro-3-hydroxypentanoic acid
• 2227715-21-9
• EN300-2005601

• Inchi： 1S/C5H6F4O3/c6-4(7)5(8,9)2(10)1-3(11)12/h2,4,10H,1H2,(H,11,12)/t2-/m1/s1
• InChI Key： FYVYZRJYZSUXBR-UWTATZPHSA-N
• SMILES： FC(C(F)F)([C@@H](CC(=O)O)O)F

Computed Properties

• Exact Mass: 190.02530670g/mol
• Monoisotopic Mass: 190.02530670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5Ų

Additional information on (3R)-4,4,5,5-tetrafluoro-3-hydroxypentanoic acid

Introduction to (3R)-4,4,5,5-tetrafluoro-3-hydroxypentanoic acid (CAS No. 2227715-21-9)

(3R)-4,4,5,5-tetrafluoro-3-hydroxypentanoic acid (CAS No. 2227715-21-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of fluoroalkanoic acids and is characterized by its specific stereochemistry and the presence of multiple fluorine atoms. These features endow it with unique physicochemical properties and biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of (3R)-4,4,5,5-tetrafluoro-3-hydroxypentanoic acid consists of a five-carbon chain with four fluorine atoms attached to the fourth and fifth carbon atoms. The hydroxyl group at the third carbon position imparts additional reactivity and solubility characteristics. The stereochemistry of the compound, specifically the (3R) configuration, is crucial for its biological activity and selectivity.

Recent studies have highlighted the potential of (3R)-4,4,5,5-tetrafluoro-3-hydroxypentanoic acid in various therapeutic areas. One notable application is in the development of drugs targeting metabolic disorders. Fluorinated compounds are known for their ability to modulate metabolic pathways and improve insulin sensitivity. Research has shown that (3R)-4,4,5,5-tetrafluoro-3-hydroxypentanoic acid can effectively inhibit key enzymes involved in glucose metabolism, making it a promising lead compound for the treatment of diabetes and obesity.

In addition to its metabolic applications, (3R)-4,4,5,5-tetrafluoro-3-hydroxypentanoic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can reduce inflammation by inhibiting pro-inflammatory cytokines and mediators. This makes it a potential candidate for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.

The pharmacokinetic properties of (3R)-4,4,5,5-tetrafluoro-3-hydroxypentanoic acid are another area of active research. Fluorinated compounds often exhibit enhanced stability and longer half-lives compared to their non-fluorinated counterparts. This can be advantageous in drug delivery systems where sustained release is desired. Preclinical studies have shown that (3R)-4,4,5,5-tetrafluoro-3-hydroxypentanoic acid has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity.

The synthesis of (3R)-4,4,5,5-tetrafluoro-3-hydroxypentanoic acid is a complex process that requires precise control over stereochemistry and functional group manipulation. Various synthetic routes have been developed to produce this compound efficiently. One common approach involves the use of chiral auxiliaries or catalysts to ensure the correct stereochemical configuration during synthesis. These methods have been optimized to achieve high yields and purity levels, making large-scale production feasible.

In conclusion, (3R)-4,4,5,5-tetrafluoro-3-hydroxypentanoic acid (CAS No. 2227715-21-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new drugs targeting metabolic disorders, inflammatory diseases, and other therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.